molecular formula C8H18N2O4 B573575 Hydrazinecarboxylic acid, 2-[2-hydroxy-1-(hydroxymethyl)ethyl]-, 1,1- CAS No. 174402-57-4

Hydrazinecarboxylic acid, 2-[2-hydroxy-1-(hydroxymethyl)ethyl]-, 1,1-

Cat. No. B573575
CAS RN: 174402-57-4
M. Wt: 206.242
InChI Key: JMHFFCOLSXJXDP-UHFFFAOYSA-N
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Description

Hydrazinecarboxylic acid, 2-[2-hydroxy-1-(hydroxymethyl)ethyl]-, 1,1-, also known as Hydrazinecarboxylic acid, 2-[2-hydroxy-1-(hydroxymethyl)ethyl]-, 1,1-, is a useful research compound. Its molecular formula is C8H18N2O4 and its molecular weight is 206.242. The purity is usually 95%.
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properties

CAS RN

174402-57-4

Product Name

Hydrazinecarboxylic acid, 2-[2-hydroxy-1-(hydroxymethyl)ethyl]-, 1,1-

Molecular Formula

C8H18N2O4

Molecular Weight

206.242

IUPAC Name

tert-butyl N-(1,3-dihydroxypropan-2-ylamino)carbamate

InChI

InChI=1S/C8H18N2O4/c1-8(2,3)14-7(13)10-9-6(4-11)5-12/h6,9,11-12H,4-5H2,1-3H3,(H,10,13)

InChI Key

JMHFFCOLSXJXDP-UHFFFAOYSA-N

SMILES

CC(C)(C)OC(=O)NNC(CO)CO

synonyms

Hydrazinecarboxylic acid, 2-[2-hydroxy-1-(hydroxymethyl)ethyl]-, 1,1-

Origin of Product

United States

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